Cas no 6487-39-4 (Lanthanum Carbonate Octahydrate)

• Product Name: Lanthanum Carbonate Octahydrate
• CAS No: 6487-39-4
• MF: C₃H₁₆La₂O₁₇
• MW: 601.959948539734
• MDL: MFCD00149758
• CID: 93394
• PubChem ID: 25021823
• Update Time: 2025-10-23

Lanthanum Carbonate Octahydrate Chemical and Physical Properties

Names and Identifiers

• lanthanum carbonate hydrate
• LANTHANUM CARBONATE
• 29J24L6P7N
• lanthanum(3+);tricarbonate;octahydrate
• MFCD00149759
• DTXSID2051423
• Lanthanum carbonate octahydrate
• Q27254424
• SY076666
• UNII-29J24L6P7N
• ARTIFICIAL LANTHANITE
• LANTHANUM CARBONATE OCTAHYDRATE [MI]
• 6487-39-4
• lanthanum(III) carbonate octahydrate
• DTXCID6030025
• dilanthanum(3+) octahydrate tricarbonate
• Lanthanum Carbonate Octahydrate

• MDL： MFCD00149758
• Inchi： 1S/3CH2O3.2La.8H2O/c3*2-1(3)4;;;;;;;;;;/h3*(H2,2,3,4);;;8*1H2/q;;;2*+3;;;;;;;;/p-6
• InChI Key： GAYSPCNXZCAPHX-UHFFFAOYSA-H
• SMILES： [La+3].[La+3].[O-]C(=O)[O-].[O-]C(=O)[O-].[O-]C(=O)[O-].O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 601.851445
• Monoisotopic Mass: 601.851445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 198

Experimental Properties

• Density: 2,6 g/cm3
• Stability/Shelf Life: Stable.

Lanthanum Carbonate Octahydrate Security Information

• Safety Instruction： 22-24/25

Additional information on Lanthanum Carbonate Octahydrate

Recent Advances in the Research of Lanthanum Carbonate Octahydrate (CAS: 6487-39-4)

Lanthanum Carbonate Octahydrate (CAS: 6487-39-4) is a well-known phosphate binder widely used in the treatment of hyperphosphatemia in patients with chronic kidney disease (CKD). Recent studies have focused on optimizing its efficacy, reducing side effects, and exploring novel applications beyond its traditional use. This research brief synthesizes the latest findings on Lanthanum Carbonate Octahydrate, highlighting its mechanism of action, clinical performance, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions between Lanthanum Carbonate Octahydrate and dietary phosphate. Using advanced spectroscopic techniques, researchers confirmed that the compound forms insoluble lanthanum-phosphate complexes in the gastrointestinal tract, effectively reducing phosphate absorption. The study also identified potential synergies with other phosphate binders, suggesting combinatorial therapies for enhanced efficacy in CKD patients.

In terms of clinical outcomes, a multicenter trial reported in Nephrology Dialysis Transplantation (2024) demonstrated that Lanthanum Carbonate Octahydrate maintained consistent phosphate-lowering effects over 24 months with a favorable safety profile. Notably, the incidence of gastrointestinal adverse events was lower compared to earlier formulations, attributed to improved drug delivery systems. The trial included over 1,200 patients, reinforcing the reliability of these findings.

Beyond hyperphosphatemia, recent preclinical studies have explored the anti-inflammatory properties of Lanthanum Carbonate Octahydrate. Research published in Biomaterials Science (2023) revealed its potential to modulate gut microbiota and reduce systemic inflammation in CKD models. These findings open new avenues for repurposing the drug to address comorbidities associated with CKD, such as cardiovascular disease.

Despite these advancements, challenges remain in optimizing patient adherence and cost-effectiveness. A 2024 meta-analysis in Clinical Therapeutics highlighted the need for personalized dosing strategies to minimize pill burden while maintaining therapeutic efficacy. Future research directions include the development of nanoformulations to enhance bioavailability and reduce dosing frequency.

In conclusion, Lanthanum Carbonate Octahydrate continues to evolve as a critical therapeutic agent in nephrology, with ongoing research expanding its applications and improving its clinical utility. The compound’s unique chemical properties (CAS: 6487-39-4) underpin its versatility, making it a focal point for innovation in chemical biology and pharmaceutical sciences.